Cas no 3013-59-0 (1-[5-hydroxy-6-(hydroxymethyl)-1,3-dioxan-4-yl]ethane-1,2-diol)
![1-[5-hydroxy-6-(hydroxymethyl)-1,3-dioxan-4-yl]ethane-1,2-diol structure](https://www.kuujia.com/scimg/cas/3013-59-0x500.png)
3013-59-0 structure
Product name:1-[5-hydroxy-6-(hydroxymethyl)-1,3-dioxan-4-yl]ethane-1,2-diol
1-[5-hydroxy-6-(hydroxymethyl)-1,3-dioxan-4-yl]ethane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1-[5-hydroxy-6-(hydroxymethyl)-1,3-dioxan-4-yl]ethane-1,2-diol
- (-)-2,4-O-methylene-D-sorbitol
- (4R,5R,6S)-4-< (1R)-1,2-Dihydroxyethyl> -5-hydroxy-6-hydroxymethyl-1,3-dioxane
- 2,4-O-methylene-D-glucitol
- 2.4-O-Methylen-D-glucit
- AC1L6SWD
- CTK1C6270
- NSC170203
- O2,O4-Methandiyl-D-glucit
- O2,O4-methanediyl-D-glucitol
- DTXSID30305318
- NSC-170203
- 3013-59-0
-
- Inchi: InChI=1S/C7H14O6/c8-1-4(10)7-6(11)5(2-9)12-3-13-7/h4-11H,1-3H2
- InChI Key: QXMNCBQTTGZESO-UHFFFAOYSA-N
- SMILES: C1OC(C(C(O1)C(CO)O)O)CO
Computed Properties
- Exact Mass: 194.07902
- Monoisotopic Mass: 194.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.4Ų
- XLogP3: -2.1
Experimental Properties
- PSA: 99.38
- LogP: -2.56570
1-[5-hydroxy-6-(hydroxymethyl)-1,3-dioxan-4-yl]ethane-1,2-diol Related Literature
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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3. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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